Cas no 35996-50-0 (2,4-Dichloro-α-(dichloromethyl)benzyl alcohol)

• Product Name: 2,4-Dichloro-α-(dichloromethyl)benzyl alcohol
• CAS No: 35996-50-0
• MF: C₈H₆Cl₄O
• MW: 259.94
• CID: 5077584
• Update Time: 2025-05-20

2,4-Dichloro-α-(dichloromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-α-(dichloromethyl)benzyl alcohol

• Inchi： 1S/C8H6Cl4O/c9-4-1-2-5(6(10)3-4)7(13)8(11)12/h1-3,7-8,13H
• InChI Key： XREYEDIXKUJFCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C(Cl)Cl)O)=C(Cl)C=1

Additional information on 2,4-Dichloro-α-(dichloromethyl)benzyl alcohol

2,4-Dichloro-α-(dichloromethyl)benzyl Alcohol (CAS No. 35996-50-0)

2,4-Dichloro-α-(dichloromethyl)benzyl alcohol, also known by its CAS registry number 35996-50-0, is a chemical compound with the molecular formula C8H7Cl3O. This compound belongs to the class of benzyl alcohols and is characterized by its unique structure, which includes a benzene ring substituted with two chlorine atoms at the 2 and 4 positions, a dichloromethyl group attached to the α-position of the benzyl alcohol moiety. The compound is widely studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2,4-dichloro-α-(dichloromethyl)benzyl alcohol involves a series of carefully controlled reactions. Typically, the starting material is a chlorinated benzene derivative, which undergoes nucleophilic substitution or electrophilic substitution reactions to introduce the dichloromethyl group and hydroxymethyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its preparation.

In terms of physical properties, 2,4-dichloro-α-(dichloromethyl)benzyl alcohol is a crystalline solid with a melting point of approximately 78°C and a boiling point around 185°C under standard pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. Its chemical stability makes it suitable for use in various industrial processes.

The application of 2,4-dichloro-α-(dichloromethyl)benzyl alcohol spans multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Recent studies have highlighted its role in the development of anti-inflammatory and antitumor agents. For example, researchers have reported that derivatives of this compound exhibit significant inhibitory effects on inflammatory cytokines and tumor growth in preclinical models.

In the agrochemical industry, 2,4-dichloro-α-(dichloromethyl)benzyl alcohol finds use as an intermediate in the production of pesticides and herbicides. Its ability to selectively target certain pests and weeds without causing significant harm to non-target species has made it an attractive candidate for sustainable agricultural practices.

The environmental impact of 2,4-dichloro-α-(dichloromethyl)benzyl alcohol has also been a topic of recent research interest. Studies have shown that under aerobic conditions, this compound undergoes biodegradation by microbial communities in soil and water systems. However, its persistence in certain environmental matrices remains a concern for ecotoxicologists.

In conclusion, 2,4-dichloro-α-(dichloromethyl)benzyl alcohol (CAS No. 35996-50-0) is a versatile compound with promising applications across various fields. Ongoing research continues to uncover new insights into its synthesis methods, biological activities, and environmental behavior. As our understanding of this compound deepens, it holds great potential for contributing to advancements in medicine, agriculture, and materials science.